Cas no 110814-85-2 (1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester)

1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester structure
110814-85-2 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester
CAS No:110814-85-2
MF:C9H12BrNO2
MW:246.101081848145
MDL:MFCD13705414
CID:3606516
PubChem ID:13679908
Update Time:2025-04-22

1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester
    • Ethyl 5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate
    • Ethyl5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate
    • SB63743
    • 110814-85-2
    • MFCD13705414
    • MDL： MFCD13705414
    • Inchi： 1S/C9H12BrNO2/c1-4-13-9(12)7-5(2)6(3)8(10)11-7/h11H,4H2,1-3H3
    • InChI Key： XDHPXBCAMKOXLD-UHFFFAOYSA-N
    • SMILES： N1C(Br)=C(C)C(C)=C1C(OCC)=O

Computed Properties

  • Exact Mass: 245.00514Da
  • Monoisotopic Mass: 245.00514Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.1Ų

1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB540691-1 g
Ethyl 5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate; .
 110814-85-2
1g
 €1,187.30 2023-04-14
abcr
AB540691-100mg
Ethyl 5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate; .
 110814-85-2
100mg
 €237.10 2025-04-22
abcr
AB540691-250mg
Ethyl 5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate; .
 110814-85-2
250mg
 €373.70 2025-04-22
abcr
AB540691-500mg
Ethyl 5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate; .
 110814-85-2
500mg
 €646.90 2025-04-22
abcr
AB540691-1g
Ethyl 5-bromo-3,4-dimethyl-1H-pyrrole-2-carboxylate; .
 110814-85-2
1g
 €1143.20 2025-04-22

1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester Suppliers

Amadis Chemical Company Limited
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(CAS:110814-85-2)1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester
Order Number:A1106779
Stock Status:in Stock
Quantity:1g/500mg/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:46
Price ($):677.0/383.0/221.0
Email:sales@amadischem.com

1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester Related Literature

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110814-85-2 (1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester) Related Products

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Amadis Chemical Company Limited
(CAS:110814-85-2)1H-Pyrrole-2-carboxylic acid, 5-bromo-3,4-dimethyl-, ethyl ester
A1106779
Purity:99%/99%/99%
Quantity:1g/500mg/250mg
Price ($):677.0/383.0/221.0
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